3-(1-Carboxyethyl)benzoic acid
Overview
Description
3-(1-Carboxyethyl)benzoic acid is a chemical compound with the CAS Number: 68432-95-1 . It has a molecular weight of 194.19 . It is also known as Ketoprofen impurity C .
Molecular Structure Analysis
The molecular formula of 3-(1-Carboxyethyl)benzoic acid is C10H10O4 . The InChI key and other specific structural details are not available in the retrieved resources.Physical And Chemical Properties Analysis
3-(1-Carboxyethyl)benzoic acid is a powder . It has a melting point of 155-157 degrees Celsius .Scientific Research Applications
Chemical Properties and Storage
3-(1-Carboxyethyl)benzoic acid is a chemical compound with the CAS Number: 68432-95-1. It has a molecular weight of 194.19 and is stored at room temperature. It is available in the form of a powder .
Corrosion Inhibitor
One of the significant applications of 3-(1-Carboxyethyl)benzoic acid is as a corrosion inhibitor. It has been used in experimental and theoretical investigations as a corrosion inhibitor for AISI 316 stainless steel in hydrochloric acid medium . The inhibition efficiency of this compound was determined and compared using experimental and theoretical methods .
Use in Non-Steroidal Anti-Inflammatory Drugs (NSAIDs)
3-(1-Carboxyethyl)benzoic acid is used in the formulation of non-steroidal anti-inflammatory drugs (NSAIDs). NSAIDs are a class of drugs that provide analgesic (pain-killing) and antipyretic (fever-reducing) effects, and, in higher doses, anti-inflammatory effects .
Analgesics
Apart from NSAIDs, 3-(1-Carboxyethyl)benzoic acid is also used in the formulation of analgesics. Analgesics are medicines that are used to relieve pain. They are a class of drugs used to achieve analgesia, relief from pain .
Impurity Standards
3-(1-Carboxyethyl)benzoic acid is used as an impurity standard. Impurity standards are substances that are intentionally added to residuals to increase their performance .
Safety and Hazards
The safety data sheet for 3-(1-Carboxyethyl)benzoic acid indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard . It may cause skin corrosion/irritation and serious eye damage/eye irritation . Specific target organ toxicity may occur upon repeated exposure, with the lungs being a potential target .
Mechanism of Action
Target of Action
It is known as an impurity of ketoprofen , a non-steroidal anti-inflammatory drug (NSAID) that primarily targets cyclooxygenase (COX) enzymes
Mode of Action
If it shares similar properties with Ketoprofen, it may inhibit COX enzymes, reducing the production of prostaglandins and thereby decreasing inflammation and pain . This is speculative and requires experimental validation.
Biochemical Pathways
If it acts similarly to Ketoprofen, it could impact the arachidonic acid pathway, leading to reduced prostaglandin synthesis .
Result of Action
If it shares similar properties with Ketoprofen, it may reduce inflammation and pain by decreasing prostaglandin production . .
properties
IUPAC Name |
3-(1-carboxyethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O4/c1-6(9(11)12)7-3-2-4-8(5-7)10(13)14/h2-6H,1H3,(H,11,12)(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RIXOZEBXQQUHQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=CC=C1)C(=O)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701290417 |
Source
|
| Record name | 3-Carboxy-α-methylbenzeneacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701290417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-Carboxyethyl)benzoic acid | |
CAS RN |
68432-95-1 |
Source
|
| Record name | 3-Carboxy-α-methylbenzeneacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=68432-95-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(1-Carboxyethyl)benzoic acid, (+/-)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068432951 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Carboxy-α-methylbenzeneacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701290417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(1-carboxyethyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-(1-CARBOXYETHYL)BENZOIC ACID, (±)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/U76LP2N35E | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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